[4-(3-cyanopyridin-2-yl)piperazin-1-yl](2-methoxy-5-methylphenyl)acetic acid

• IUPAC Name: 2-[4-(3-cyanopyridin-2-yl)piperazin-1-yl]-2-(2-methoxy-5-methylphenyl)acetic acid
• InChI: InChI=1S/C20H22N4O3/c1-14-5-6-17(27-2)16(12-14)18(20(25)26)23-8-10-24(11-9-23)19-15(13-21)4-3-7-22-19/h3-7,12,18H,8-11H2,1-2H3,(H,25,26)
• InChI Key: RXINNIWVVDIMDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(C(=O)O)N2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

[4-(3-cyanopyridin-2-yl)piperazin-1-yl](2-methoxy-5-methylphenyl)acetic acid, commonly known as CMPA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. CMPA belongs to the class of piperazine derivatives and has shown promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of CMPA is not fully understood. However, it is believed that CMPA acts by modulating the activity of various neurotransmitters in the brain. CMPA has been shown to increase the levels of serotonin and norepinephrine, which are known to regulate mood and behavior. CMPA has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
CMPA has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. CMPA has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Furthermore, CMPA has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

CMPA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. CMPA is also stable under normal laboratory conditions. However, CMPA has some limitations for lab experiments. It is a relatively new compound, and its full range of biological activities is not yet fully understood. Furthermore, CMPA has not been extensively studied in animal models, and its toxicity profile is not well established.

Future Directions

There are several potential future directions for the study of CMPA. One potential direction is the investigation of CMPA as an anticancer agent. CMPA has shown promising results in inhibiting the growth of cancer cells, and further studies are needed to determine its efficacy in animal models. Another potential direction is the investigation of CMPA as a treatment for neurodegenerative diseases. CMPA has been shown to increase the levels of BDNF, which is involved in the growth and survival of neurons. Further studies are needed to determine its potential as a therapeutic agent for these diseases. Finally, the development of more efficient synthetic routes for CMPA could lead to its wider use in various fields of research.

Scientific Research Applications

CMPA has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, analgesic, anti-inflammatory, and antidepressant properties. CMPA has also been shown to inhibit the growth of cancer cells and has potential as an anticancer agent. Furthermore, CMPA has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.